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Compound of Interest

Compound Name: L-Methionine-15N,d8

Cat. No.: B12425483 Get Quote

A comprehensive guide comparing L-Methionine-15N,d8 with other labeled amino acids for

advanced fluxomics research, tailored for researchers, scientists, and drug development

professionals.

In the intricate world of cellular metabolism, understanding the dynamic flow of molecules

through various pathways is paramount. Metabolic flux analysis (MFA), a technique that

quantifies the rates of metabolic reactions, relies on stable isotope tracers to follow the journey

of atoms through the metabolic network. While various labeled amino acids are available, L-
Methionine-15N,d8 presents a unique combination of isotopes—¹⁵N and deuterium (d8)—

offering distinct advantages for dissecting the complexities of one-carbon metabolism,

transmethylation, and transsulfuration pathways. This guide provides an objective comparison

of L-Methionine-15N,d8 with other commonly used labeled amino acids, supported by

established principles of fluxomics and experimental considerations.

Performance Comparison of Labeled Methionine
Isotopologues
The choice of an isotopic tracer is critical and depends on the specific metabolic pathway and

questions being investigated. Different labeling strategies provide complementary information.

L-Methionine-15N,d8 allows for the simultaneous tracing of the nitrogen atom and the

hydrogen atoms on the methyl group and carbon backbone, offering a multi-faceted view of

methionine metabolism.
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Labeled
Methionine
Variant

Isotopic
Labels

Mass Shift
(vs.
Unlabeled)

Primary
Application
in
Fluxomics

Key
Advantages

Potential
Limitations

L-Methionine-

15N,d8
¹⁵N, ⁸D +9

Simultaneous

tracing of

nitrogen and

hydrogen

fluxes.

Provides

insights into

both amino

group

metabolism

and methyl

group/carbon

skeleton

dynamics.

Higher cost;

complex

fragmentation

patterns in

mass

spectrometry

may require

sophisticated

data analysis.

L-Methionine-

¹³C₅
⁵¹³C +5

Tracing the

carbon

skeleton of

methionine.

Excellent for

tracking the

flow of the

carbon

backbone

through

central

carbon

metabolism

and amino

acid

synthesis.[1]

Does not

provide

information

on the fate of

the amino

group or

methyl

hydrogens.

L-Methionine-

¹³C₅,¹⁵N

⁵¹³C, ¹⁵N +6 Simultaneous

tracing of the

carbon

skeleton and

nitrogen.

Allows for

concurrent

analysis of

carbon and

nitrogen

fluxes,

providing a

more

complete

picture of

amino acid

Higher cost

compared to

single-isotope

labeled

variants.
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metabolism.

[2]

L-Methionine-

methyl-d₃

³D (methyl

group)
+3

Tracing the

flux of the

methyl group

in

transmethylat

ion reactions.

Specifically

tracks the

donation of

the methyl

group, crucial

for studying

methylation

of DNA, RNA,

and proteins.

[3]

Does not

label the

carbon

skeleton or

the amino

group.

L-Methionine-

¹⁵N
¹⁵N +1

Tracing the

fate of the

amino group.

Useful for

studying

nitrogen

metabolism

and

transaminatio

n reactions.

[4]

Provides no

information

on the carbon

skeleton or

methyl group.

L-Methionine-

methyl-¹³C,d₃

¹³C, ³D

(methyl

group)

+4

Simultaneous

tracing of the

methyl

carbon and

hydrogens.

Can provide

detailed

insights into

the integrity

and transfer

of the methyl

group.[3]

Focus is

limited to the

methyl group.

Deciphering Metabolic Pathways with L-Methionine-
15N,d8
The unique labeling pattern of L-Methionine-15N,d8 makes it particularly powerful for

dissecting the interconnected pathways of one-carbon metabolism.
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One-Carbon Metabolism and the Methionine Cycle
One-carbon metabolism is a crucial network of pathways that transfer one-carbon units,

essential for the synthesis of nucleotides, amino acids, and for methylation reactions. The

methionine cycle is a central component of this network.

¹⁵N Label: Tracks the fate of the amino group of methionine as it is utilized in protein

synthesis or other metabolic transformations.

d8 Label: The deuterium atoms on the carbon backbone and methyl group allow for tracing

the flow of these parts of the molecule. The deuterated methyl group is particularly valuable

for tracking transmethylation reactions where S-adenosylmethionine (SAM) donates its

methyl group.
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Caption: A diagram of the interconnected Methionine and Folate Cycles in one-carbon

metabolism.
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Transmethylation Pathway
Transmethylation is the process of transferring a methyl group from one compound to another,

with SAM being the universal methyl donor. L-Methionine-15N,d8, with its deuterated methyl

group, is an excellent tool for quantifying the flux through these critical reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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